Cas no 29788-20-3 (1-bromo-1-nitrocyclohexane)
1-bromo-1-nitrocyclohexane structure
Product Name:1-bromo-1-nitrocyclohexane
CAS No:29788-20-3
MF:C6H10BrNO2
MW:208.053101062775
CID:1439547
PubChem ID:12694339
Update Time:2025-04-20
1-bromo-1-nitrocyclohexane Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, 1-bromo-1-nitro-
- 1-bromo-1-nitrosocyclohexane
- 1-bromo-1-nitrocyclohexane
- bromo-nitrocyclohexane
- 1-bromo-1-nitro-cyclohexane
- AKOS015907566
- 29788-20-3
- SCHEMBL9452643
- EN300-1615890
-
- Inchi： 1S/C6H10BrNO2/c7-6(8(9)10)4-2-1-3-5-6/h1-5H2
- InChI Key： JXRGVYLCDXJWLY-UHFFFAOYSA-N
- SMILES： BrC1(CCCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 206.9895
- Monoisotopic Mass: 206.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
1-bromo-1-nitrocyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615890-0.05g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-0.1g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-0.25g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-0.5g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-1.0g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-2.5g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-5.0g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-10.0g |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1615890-50mg |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1615890-100mg |
1-bromo-1-nitrocyclohexane |
29788-20-3 | 100mg |
$640.0 | 2023-09-23 |
1-bromo-1-nitrocyclohexane Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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